N-(4-chlorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H11ClN4O2S/c1-7-11(19)15-12(17-16-7)20-6-10(18)14-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,14,18)(H,15,17,19)
• InChI Key: OJCXUXBJJMZAOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C12H11ClN4O2S
• Molecular Weight: 310.76 g/mol
• CAS No.: 626206-95-9

Description

N-(4-chlorophenyl)-2-((6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C12H11ClN4O2S and its molecular weight is 310.76. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antioxidant Activities

One study highlights the synthesis of nitrogen heterocycles, including derivatives similar to the specified compound, and evaluates their antioxidant and antitumor activities. These compounds showed promising results in biological activity studies against antioxidant and antitumor activities, suggesting their potential use in cancer treatment and prevention strategies due to their ability to mitigate oxidative stress and inhibit tumor growth (El-Moneim, El‐Deen, & El-Fattah, 2011).

Antimicrobial Potential

Another research effort synthesized fused 1,2,4-triazine derivatives, exploring their antimicrobial and antitumor properties. These derivatives, including structures related to the specified compound, exhibited primary in vitro screening for antimicrobial and antitumor activity, indicating their potential as dual-purpose therapeutic agents capable of addressing infectious diseases and cancer (Abd El-Moneim, Hasanen, El‐Deen, & Abd El-Fattah, 2015).

Inhibition of α-Glucosidase

Further research into N-aryl/aralkyl derivatives of a similar molecular structure demonstrated significant α-glucosidase inhibitory potential, offering a promising avenue for the development of new therapeutic agents against diabetes. This study indicates that modifications to the core structure can lead to compounds with potential utility in managing blood sugar levels, thus contributing to diabetes treatment (Iftikhar et al., 2019).

Synthesis and Biological Activity of Novel Derivatives

Research on novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides revealed their synthesis process and evaluated their in vitro anticancer and antibacterial activity. These compounds showed selective influence on non-small cell lung and CNS cancer cell lines, suggesting their potential as targeted anticancer therapies (Berest et al., 2011).